Cas no 896018-26-1 (4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-fluorobenzoate)

• Product Name: 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-fluorobenzoate
• CAS No: 896018-26-1
• MF: C₁₈H₁₄FN₃O₅S₂
• MW: 435.449265003204
• CID: 6423919
• PubChem ID: 18572899
• Update Time: 2025-07-15

4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-fluorobenzoate
• SR-01000021281
• 896018-26-1
• 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-fluorobenzoate
• AKOS024657113
• F2532-0207
• [4-oxo-6-[[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 2-fluorobenzoate
• SR-01000021281-1
• 4-oxo-6-{[(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4H-pyran-3-yl 2-fluorobenzoate

• Inchi： 1S/C18H14FN3O5S2/c1-2-15(24)20-17-21-22-18(29-17)28-9-10-7-13(23)14(8-26-10)27-16(25)11-5-3-4-6-12(11)19/h3-8H,2,9H2,1H3,(H,20,21,24)
• InChI Key： LFXDFYBVVJEKBP-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NN=C(NC(=O)CC)S2)OC=1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 435.03589106g/mol
• Monoisotopic Mass: 435.03589106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 161Ų

Additional information on 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-fluorobenzoate

Comprehensive Analysis of 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-fluorobenzoate (CAS No. 896018-26-1)

The compound 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-fluorobenzoate (CAS No. 896018-26-1) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a pyran core, a 1,3,4-thiadiazole moiety, and a fluorobenzoate ester makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for heterocyclic compounds like 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-fluorobenzoate has surged, driven by their versatility in medicinal chemistry. The 1,3,4-thiadiazole ring, in particular, is known for its antimicrobial, antifungal, and anticancer properties, making it a hotspot for drug discovery. The inclusion of a fluorobenzoate group further enhances the molecule's stability and bioavailability, addressing key challenges in modern pharmacology.

One of the most frequently searched questions about this compound revolves around its synthesis and optimization. Scientists are exploring greener synthetic routes to produce CAS No. 896018-26-1 with higher yields and lower environmental impact. Advances in catalytic methods and microwave-assisted synthesis have shown promise in streamlining its production, aligning with the growing emphasis on sustainable chemistry.

Another area of interest is the compound's potential role in targeted drug delivery systems. Its sulfanylmethyl linker provides a flexible platform for conjugation with other bioactive molecules, enabling the design of multifunctional therapeutics. This feature is particularly relevant in the context of personalized medicine, where tailored treatments are becoming increasingly important.

The fluorobenzoate moiety in 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-fluorobenzoate also contributes to its metabolic stability, a critical factor in drug development. Fluorination is a common strategy to improve a compound's resistance to enzymatic degradation, and this molecule exemplifies how subtle structural modifications can have profound effects on pharmacokinetics.

From a commercial perspective, CAS No. 896018-26-1 is gaining traction as a high-value intermediate in the synthesis of more complex pharmaceuticals. Its unique structure allows for diverse derivatization, making it a valuable asset for research institutions and pharmaceutical companies alike. The compound's patent landscape and regulatory status are also topics of frequent inquiry, reflecting the broader industry's focus on intellectual property and compliance.

In conclusion, 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 2-fluorobenzoate represents a fascinating intersection of chemistry and biology. Its multifaceted properties and applications make it a subject of ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to unravel its capabilities, this compound is poised to play a pivotal role in advancing both theoretical and applied sciences.